Cas no 27521-34-2 (6a-Hydroxy Ethynyl Estradiol)

• Product Name: 6a-Hydroxy Ethynyl Estradiol
• CAS No: 27521-34-2
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• CID: 251264
• PubChem ID: 13991348
• Update Time: 2025-04-19

6a-Hydroxy Ethynyl Estradiol Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(6a,17a)-
• 6α-Hydroxy Ethynyl Estradiol
• Ethinylestradiol
• A-ethynylestradiol
• A-Hydroxy Ethynyl Estradiol
• A-Hydroxy-17
• CHEMBL1627959
• 6-
• J-016798
• Ethinylestradiol Imp. E (EP); 19-Nor-17alpha-pregna-1,3,5(10)-trien-20-yne-3,6alpha,17-triol; 6alpha-Hydroxyethinylestradiol; Ethinylestradiol Impurity E
• 6alpha-Hydroxy-ethinyl estradiol
• GG3MQJ7K0L
• ETHINYLESTRADIOL IMPURITY E [EP IMPURITY]
• 19-NORPREGNA-1,3,5(10)-TRIEN-20-YNE-3,6,17-TRIOL, (6.ALPHA.,17.ALPHA.)-
• SCHEMBL3940697
• 19-Nor-17alpha-pregna-1,3,5(10)-trien-20-yne-3,6alpha,17-triol (6alpha-Hydroxyethinylestradiol)
• (6S,8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,6,17-triol
• 6 alpha -Hydroxy Ethynyl Estradiol
• 19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol, (6alpha,17alpha)-
• 6-alpha-Hydroxy Ethinylestradiol
• 6.ALPHA.-HYDROXY-17.ALPHA.-ETHYNYLESTRADIOL
• AKOS032958179
• 6.ALPHA.-HYDROXY-ETHINYLESTRADIOL
• DTXSID40181943
• (6S, 8R, 9S, 13S, 14S, 17R)-17-ethynyl-13-methyl-7, 8, 9, 11, 12, 14, 15, 16-octahydro-6H-cyclopenta[a]phenanthrene-3, 6, 17-triol
• F96980
• 6alpha-Hydroxy-17alpha-ethynylestradiol
• Ethynyl Estradiol Impurity E
• 19-Nor-17alpha-pregna-1,3,5(10)-trien-20-yne-3,6alpha,17-triol
• 19-NOR-17.ALPHA.-PREGNA-1,3,5(10)-TRIEN-20-YNE-3,6.ALPHA.,17-TRIOL
• UNII-GG3MQJ7K0L
• 6alpha-Hydroxy Ethynyl Estradiol
• 6.ALPHA.-HYDROXY-ETHINYL ESTRADIOL
• A-Hydroxy Ethinylestradiol
• Q27279090
• Ethinylestradiol impurity E [EP]
• 27521-34-2
• 6alpha-Hydroxy-ethinylestradiol
• 19-Nor-17?-pregna-1,3,5(10)-trien-20-yne-3,6?,17-triol (6?-Hydroxyethinylestradiol)
• Ethinylestradiol Imp. E (Pharmeuropa)
• Ethinylestradiol impurity E
• 6a-Hydroxy Ethynyl Estradiol
• DTXCID80104434
• (1r,3as,3br,5s,9bs,11as)-1-ethynyl-11a-methyl-1h,2h,3h,3ah,3bh,4h,5h,9bh,10h,11h,11ah-cyclopenta[a]phenanthrene-1,5,7-triol
• ETHINYLESTRADIOL IMPURITY E (EP IMPURITY)

• Inchi： 1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-9,11H2,2H3/t14-,15-,17+,18+,19+,20+/m1/s1
• InChI Key： XFBUZQAUNLRYCT-VTPPTGSRSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3C[C@@H](C4C=C(C=CC=4[C@H]3CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 312.17300
• Monoisotopic Mass: 312.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69000
• LogP: 3.10350

6a-Hydroxy Ethynyl Estradiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature